Cas no 1806249-50-2 (6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine
• CAS No: 1806249-50-2
• MF: C₈H₆F₅IN₂O
• MW: 368.042531490326
• CID: 4836592
• Update Time: 2025-10-22

6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5IN2O/c9-6(10)5-4(17-8(11,12)13)1-3(2-15)16-7(5)14/h1,6H,2,15H2
• InChI Key： KRMMBXLBGWBYAF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine

6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine, identified by the CAS number 1806249-50-2, is a highly specialized pyridine derivative with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an aminomethyl group at position 6, a difluoromethyl group at position 3, an iodo group at position 2, and a trifluoromethoxy group at position 4. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed multi-step reactions, including nucleophilic substitutions, electrophilic substitutions, and coupling reactions. The presence of the trifluoromethoxy group enhances the compound's stability and electronic properties, making it suitable for use in advanced chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure allows for the modulation of pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug development. Additionally, the iodo group at position 2 facilitates further functionalization through iodination reactions, enabling the creation of diverse derivatives with varying biological activities.

Recent research has focused on the evaluation of this compound's biological activity. Studies conducted in vitro have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. For instance, it has shown moderate inhibitory activity against certain kinases, suggesting its potential role in the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its trifluoromethoxy group contributes to its lipophilicity, which is essential for crossing cellular membranes and interacting with target proteins.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry and high-throughput screening campaigns. Its ability to undergo various post-synthetic modifications allows chemists to explore a wide range of structural analogs with different biological profiles. This has led to its use in the discovery of novel leads for drug development programs targeting various therapeutic areas.

In conclusion, 6-(Aminomethyl)-3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine represents a significant advancement in the field of synthetic chemistry. Its unique structure and functional groups make it a valuable building block for the creation of complex molecules with diverse biological activities. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.